Cas no 5312-97-0 (2,5-Dimethoxybenzonitrile)

• Product Name: 2,5-Dimethoxybenzonitrile
• CAS No: 5312-97-0
• Molecular Formula: C₉H₉NO₂
• Molecular Weight: 163.1733
• MDL: MFCD00016375
• CID: 85277
• PubChem ID: 79200

2,5-Dimethoxybenzonitrile Properties

Names and Identifiers

• 2,5-Dimethoxybenzonitrile
• 2,5-dimethoxybenzenecarbonitrile
• 2,5-Dimethoxy-benzonitril
• 2,5-dimethoxyphenyl cyanide
• 2-Cyan-hydrochinon-dimethylaether
• 2-Cyano-4-methoxyanisole
• Benzonitrile, 2,5-dimethoxy-
• HWAMEJIMXIXLIH-UHFFFAOYSA-N
• 2-CYANOHYDROQUINONE DIMETHYL ETHER
• NSC27019
• PubChem13109
• Benzonitrile,2,5-dimethoxy-
• 2-cyano-1,4-dimethoxybenzene
• SBB058340
• VZ34417
• NSC 27019
• 2,5-Dimethoxybenzonitrile, 97%
• SCHEMBL1762094
• NS00032658
• CS-W007028
• NSC-27019
• UNII-4Z9ABJ2RLU
• MFCD00016375
• CK2132
• EINECS 226-169-2
• DS-16951
• FT-0610403
• EN300-17718
• 4Z9ABJ2RLU
• 2 pound not5-Dimethoxybenzonitrile
• 5312-97-0
• Z56995180
• AKOS001065115
• A7734
• D3659
• DTXSID70201209
• 2,5-dimethoxy-benzonitrile
• DTXCID20123700
• DB-020099

• MDL： MFCD00016375
• InChIKey： HWAMEJIMXIXLIH-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1C#N)OC([H])([H])[H]
• BRN： 2691937

Computed Properties

• Exact Mass: 163.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.063
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.2

Experimental Properties

• LogP: 1.57548
• PSA: 42.25000
• Refractive Index: 1.672
• Boiling Point: 638°C at 760 mmHg
• Melting Point: 81.0 to 85.0 deg-C
• Flash Point: 119.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Easily absorb moisture
• Density: 1.12

2,5-Dimethoxybenzonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：dangerous
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1

2,5-Dimethoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides